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Compound of Interest

Compound Name: MRS2365 trisodium

Cat. No.: B15568971 Get Quote

Technical Support Center: MRS2365 Trisodium
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the proper storage, handling, and use of MRS2365
trisodium to ensure its potency and the reproducibility of experimental results.

Frequently Asked Questions (FAQs)
Q1: How should MRS2365 trisodium be stored to maintain its potency?

To maintain the potency of MRS2365 trisodium, it should be stored as a powder at -20°C for

long-term stability, where it can be viable for up to three years.[1] Once dissolved in a solvent,

the solution should be stored at -80°C and is typically stable for up to one year.[1] For short-

term storage of aqueous solutions, refrigeration at 4°C is acceptable for a few days, though this

is not ideal for preserving maximum potency over extended periods.

Q2: What is the recommended solvent for MRS2365 trisodium?

MRS2365 trisodium is soluble in water.[2] It is often supplied pre-dissolved in water at a

concentration of 10mM.[2] If you have the powdered form, sterile, nuclease-free water is the

recommended solvent.

Q3: How should I prepare a working solution of MRS2365 trisodium?
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To prepare a working solution from a powdered form, it is recommended to first create a

concentrated stock solution in sterile water. For example, you can dissolve the powder in water

to create a 10 mM stock solution. This stock solution should then be aliquoted into smaller,

single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound.

Store these aliquots at -80°C. When needed for an experiment, a single aliquot can be thawed

and diluted to the final working concentration in your desired buffer or media.

Q4: Is it necessary to protect MRS2365 trisodium from light?

While specific light sensitivity data for MRS2365 trisodium is not readily available, it is a

general best practice for all sensitive chemical compounds to be protected from light to prevent

potential photodegradation. Therefore, it is advisable to store both the powdered form and

solutions in light-protected containers, such as amber vials or tubes wrapped in foil.
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Issue Possible Cause Recommended Solution

Reduced or No Agonist Activity
Improper storage conditions

leading to degradation.

Ensure the compound has

been stored at the correct

temperatures (-20°C for

powder, -80°C for solutions).[1]

Repeated freeze-thaw cycles

of the stock solution.

Aliquot the stock solution into

single-use volumes to

minimize freeze-thaw cycles.

Incorrect solvent used for

reconstitution.

Use high-purity water to

dissolve the compound.[2]

Precipitation of the Compound

in Solution

The solution was not properly

mixed.

Ensure the compound is fully

dissolved by gentle vortexing

or sonication if necessary.[1]

The storage temperature of the

solution was too high.

Store aqueous solutions at

-80°C to maintain stability and

prevent precipitation.[2]

Inconsistent Experimental

Results

Degradation of the MRS2365

trisodium stock solution.

Prepare fresh dilutions from a

properly stored, single-use

aliquot for each experiment.

Variability in the final

concentration of the working

solution.

Use calibrated pipettes and

ensure accurate dilutions from

the stock solution.

Experimental Protocols
Protocol: Preparation of MRS2365 Trisodium for In Vitro
Assays

Reconstitution of Lyophilized Powder:

Allow the vial of MRS2365 trisodium powder to equilibrate to room temperature before

opening.
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Add the appropriate volume of sterile, nuclease-free water to achieve a desired stock

concentration (e.g., 10 mM).

Gently vortex the vial to ensure the powder is completely dissolved.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use polypropylene tubes.

Store the aliquots at -80°C.

Preparation of Working Solution:

For your experiment, thaw one aliquot of the stock solution at room temperature.

Dilute the stock solution to the final desired concentration using the appropriate assay

buffer (e.g., PBS, HBSS).

Keep the working solution on ice for the duration of the experiment.

Discard any unused portion of the thawed working solution; do not refreeze.
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Caption: P2Y1 Receptor Signaling Pathway activated by MRS2365 trisodium.
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Experimental Workflow for MRS2365 Trisodium
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Caption: Recommended experimental workflow for using MRS2365 trisodium.
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Troubleshooting Flowchart for MRS2365 Trisodium
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Caption: Troubleshooting flowchart for issues with MRS2365 trisodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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